Cas no 1993-06-2 (4-Chloro-6-(methylimino)-2-(trifluoromethyl)-1,6-dihydropyrimidin-5-amine)

• Product Name: 4-Chloro-6-(methylimino)-2-(trifluoromethyl)-1,6-dihydropyrimidin-5-amine
• CAS No: 1993-06-2
• MF: C₆H₆ClF₃N₄
• MW: 226.586849689484
• CID: 3035317
• PubChem ID: 247779
• Update Time: 2025-04-21

4-Chloro-6-(methylimino)-2-(trifluoromethyl)-1,6-dihydropyrimidin-5-amine Chemical and Physical Properties

Names and Identifiers

• CTK8H3312; AR-1H1471; 6-chloro-N4-ethyl-2-trifluoromethyl-pyrimidine-4,5-diamine; 6-chloro-n4-ethyl-2-(trifluoromethyl)pyrimidine-4,5-diamine; NSC63340; AC1Q4JWR; 6-chloro-N4-methyl-2-trifluoromethyl-pyrimidine-4,5-diamine; AC1L6L8N; AKOS000320357;
• NSC63093
• 1993-06-2
• DTXSID50941838
• AKOS000320354
• 4-Chloro-6-(methylimino)-2-(trifluoromethyl)-1,6-dihydropyrimidin-5-amine
• NSC-63093

• Inchi： 1S/C6H6ClF3N4/c1-12-4-2(11)3(7)13-5(14-4)6(8,9)10/h11H2,1H3,(H,12,13,14)
• InChI Key： DRFWHZKIYVGZHK-UHFFFAOYSA-N
• SMILES： ClC1=C(C(=NC(C(F)(F)F)=N1)NC)N

Computed Properties

• Exact Mass: 226.02348
• Monoisotopic Mass: 226.0233084Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 200
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 63.8Ų

Experimental Properties

• PSA: 63.83
• LogP: 2.42690